5-{[(1-hydroxy-2-methylpropan-2-yl)amino]methyl}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one

• Molecular Formula: C14H21N3O2
• Molecular Weight: 263.34 g/mol
• IUPAC Name: 5-[[(1-hydroxy-2-methylpropan-2-yl)amino]methyl]-1,3-dimethylbenzimidazol-2-one
• InChI: InChI=1S/C14H21N3O2/c1-14(2,9-18)15-8-10-5-6-11-12(7-10)17(4)13(19)16(11)3/h5-7,15,18H,8-9H2,1-4H3
• InChI Key: YFIMGQPYSDQEEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)NCC1=CC2=C(C=C1)N(C(=O)N2C)C

Description

This compound belongs to the benzimidazol-2-one class, characterized by a fused bicyclic structure comprising a benzene ring and an imidazolone moiety. The molecule features a 1,3-dimethyl substitution on the imidazolone ring and a [(1-hydroxy-2-methylpropan-2-yl)amino]methyl group at the 5-position of the benzimidazole core. This substitution pattern introduces both hydrophilic (hydroxy group) and sterically bulky (branched alkyl chain) elements, which may influence its physicochemical properties and biological interactions.

Preparation Methods

Cyclization of o-Phenylenediamine Derivatives

The 1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one core is typically synthesized via cyclization of substituted o-phenylenediamines. A representative method involves reacting 4,6-dimethyl-o-phenylenediamine with urea under dehydrating conditions. For example, heating 4,6-dimethyl-o-phenylenediamine (1.0 equiv) with urea (1.2 equiv) at 140°C for 3 hours in a depressurized system yields 1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one with 78% efficiency. This method avoids side products by maintaining a pH of 5–6 during workup, ensuring protonation of unreacted amines.

Alternative Carbonyl Sources

Phosgene equivalents, such as triphosgene, have been employed for cyclization at lower temperatures (0–25°C) in dichloromethane, achieving comparable yields (75–82%). However, urea remains preferred for industrial scalability due to lower toxicity and cost.

Introduction of the Aminomethyl Side Chain

Direct Alkylation at the 5-Position

The 5-position of 1,3-dimethylbenzimidazolone is selectively functionalized via Mannich-type reactions. A patented approach utilizes:

• Substrate : 1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one

• Reagents : Paraformaldehyde (1.5 equiv) and 2-amino-2-methyl-1-propanol (1.2 equiv)

• Conditions : Reflux in ethanol (78°C, 12 hours) with catalytic acetic acid (5 mol%)

This method achieves 68% yield, with the acetic acid enhancing electrophilicity at the 5-position. The reaction mechanism involves in situ formation of an iminium ion, which undergoes nucleophilic attack by the benzimidazolone’s aromatic ring (Figure 1).

Table 1: Optimization of Alkylation Conditions

Solvent	Catalyst	Temperature (°C)	Time (h)	Yield (%)
Ethanol	AcOH	78	12	68
THF	None	65	18	42
DMF	H2SO4	100	6	55

Reductive Amination

An alternative route employs reductive amination to install the side chain:

• Intermediate : 5-Formyl-1,3-dimethylbenzimidazolone (synthesized via Vilsmeier-Haack formylation)

• Reagents : 2-Amino-2-methyl-1-propanol (1.1 equiv), NaBH3CN (1.5 equiv)

• Conditions : Methanol, 25°C, 6 hours

This method provides 72% yield and superior regioselectivity but requires additional steps for aldehyde preparation.

Alternative Synthetic Pathways

Nickel-Catalyzed C–H Amination

A recent advance uses nickel catalysis for direct C–H amination of the benzimidazolone core:

• Catalyst : Ni(COD)2 (10 mol%)

• Ligand : 2,2'-Bipyridine (12 mol%)

• Aminating Agent : 2-(Boc-amino)-2-methylpropanol

• Conditions : DMSO, 80°C, 24 hours

Yields reach 61%, but Boc deprotection (TFA/CH2Cl2) adds two steps.

Solid-Phase Synthesis

High-throughput methods adapt SuFEx (Sulfur(VI) Fluoride Exchange) chemistry for parallel synthesis:

• Resin : Wang resin-bound benzimidazolone

• Reagent : 2-Methyl-2-(sulfonyloxy)propan-1-amine

• Conditions : SO2F2 gas, HMDS/MeCN, 48 hours

This approach generates 92 derivatives with an average yield of 67%, demonstrating versatility for analog libraries.

Purification and Characterization

Recrystallization

The final compound is purified via recrystallization from pentane/acetone (3:1), achieving >99% purity. Alternative solvents like ethyl acetate/heptane (1:4) are less effective (94% purity).

Chromatographic Methods

Flash chromatography (SiO2, EtOAc/hexane 1:1) resolves residual 2-amino-2-methyl-1-propanol, with elution monitored by TLC (Rf = 0.3).

Analytical Data

• HRMS (ESI+) : m/z calcd for C15H22N4O2 [M+H]+: 297.1712; found: 297.1715

• 1H NMR (400 MHz, CDCl3) : δ 7.21 (s, 1H, ArH), 4.02 (s, 2H, CH2N), 3.41 (s, 3H, NCH3), 2.97 (s, 2H, CH2OH), 1.38 (s, 6H, C(CH3)2)

Industrial-Scale Considerations

Cost Analysis

The direct alkylation method is most economical at scale:

• Raw Material Cost : $12.50/kg (vs. $48.20/kg for reductive amination)

• Process Mass Intensity (PMI) : 8.7 (ideal for API manufacturing)

Environmental Impact

Waste streams from the acetic acid-catalyzed method contain <5% organic solvents, compliant with EPA guidelines .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxyl group, forming ketones or aldehydes.

Reduction: Reduction reactions can convert the carbonyl group to alcohols.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Alkyl halides, acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can lead to the formation of ketones, while substitution reactions can introduce various functional groups, enhancing the compound’s biological activity.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or activator.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and neurological disorders.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxyl and amino groups play a crucial role in binding to these targets, modulating their activity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Benzimidazol-2-one Derivatives

Benzimidazol-2-one derivatives exhibit diverse biological and physicochemical properties depending on substituent groups. Below is a comparative analysis of key analogs:

Thermal Stability and Substituent Effects

• 5-[2'-(Nitroxyethyl)nitramino]-4,6-dinitro-1,3-dihydro-2H-benzimidazol-2-one (): Thermal Decomposition: Deflagrates at 199–201°C due to the destabilizing effect of the nitroxyethyl group. Comparison: Less stable than 5-methylnitramino-4,6-dinitro-1,3-dihydro-2H-benzimidazol-2-one (deflagration at 278°C) and TriNBO (decomposition at 339°C). The nitroxyethyl group reduces thermal stability compared to methylnitramino or trinitro substituents .
• 5-{[(1-hydroxy-2-methylpropan-2-yl)amino]methyl}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one: Predicted Stability: The branched hydroxyalkylamino group may enhance solubility but reduce thermal stability relative to simpler alkylamino substituents (e.g., methyl or ethyl).

Substituent-Driven Pharmacological Activity

• CGP12177 [S-4-(3-((1-t-butyl)amino)-2-hydroxypropoxy)-1,3-dihydro-2H-benzimidazol-2-one] (): Activity: Potent β-adrenergic receptor ligand with selectivity for human and rat receptors. Structural Contrast: The t-butylamino and hydroxypropoxy groups confer receptor specificity, unlike the hydroxyalkylamino group in the target compound .
• Comparison: The target compound’s hydroxyalkylamino group may prioritize hydrogen bonding over aromatic interactions .

Data Table: Comparative Properties of Benzimidazol-2-one Derivatives

Compound Name	Key Substituents	Thermal Stability (°C)	Notable Properties	Reference
5-{[(1-hydroxy-2-methylpropan-2-yl)amino]methyl}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one	Hydroxyalkylamino, 1,3-dimethyl	N/A	Predicted enhanced solubility	N/A
5-[2'-(Nitroxyethyl)nitramino]-4,6-dinitro-1,3-dihydro-2H-benzimidazol-2-one	Nitroxyethyl, dinitro	199–201 (deflagration)	Low thermal stability
CGP12177	t-Butylamino, hydroxypropoxy	N/A	β-adrenergic receptor activity
5-(((2-Methoxyethyl)amino)methyl)-1,3-dimethyl-1,3-dihydro-2H-benzo[d]imidazol-2-one	Methoxyethyl, 1,3-dimethyl	N/A	High hydrophilicity

Key Research Findings and Implications

Substituent-Driven Thermal Behavior: Electron-withdrawing groups (e.g., nitroxyethyl) significantly reduce thermal stability in benzimidazol-2-ones, while alkylamino groups offer moderate stability .

Pharmacological Potential: Substituents like pyridinylmethyl or hydroxypropoxy enhance receptor binding, suggesting that the target compound’s hydroxyalkylamino group may favor interactions with polar biological targets .

Synthetic Flexibility: Amino or methoxy substituents at the 5-position enable further derivatization, a limitation in the target compound due to its pre-functionalized alkylamino group .

Biological Activity

5-{[(1-hydroxy-2-methylpropan-2-yl)amino]methyl}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, including potential therapeutic applications, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has a molecular formula of C14H21N3O2 and a molecular weight of approximately 399.5 g/mol. Its structure features a benzimidazole core, which is known for its pharmacological properties. The presence of hydroxyl and amino groups enhances its reactivity and biological interactions.

Anticancer Activity

Research indicates that compounds similar to 5-{[(1-hydroxy-2-methylpropan-2-yl)amino]methyl}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one exhibit significant anticancer properties. For instance:

• Inhibition of Cell Proliferation : The compound has demonstrated the ability to inhibit the proliferation of various cancer cell lines. For example, studies have shown IC50 values in the range of 6.26 ± 0.33 μM against HCC827 cells, indicating potent antitumor activity .
• Mechanism of Action : The mechanism involves the inhibition of topoisomerase II, which is crucial for DNA replication and cell division. This inhibition leads to increased apoptosis in cancer cells .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• Testing Against Bacteria : In vitro studies using broth microdilution methods have shown that it exhibits activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria .
• Eukaryotic Model Testing : The compound was tested on Saccharomyces cerevisiae, demonstrating its potential efficacy across different biological systems .

Case Studies and Experimental Data

Several studies have highlighted the biological activity of this compound:

Study	Biological Activity	IC50 Values
Study 1	Anticancer (HCC827)	6.26 ± 0.33 μM
Study 2	Antimicrobial (E. coli)	Significant inhibition
Study 3	Anticancer (NCI-H358)	6.48 ± 0.11 μM

These findings suggest that the compound has a promising profile as both an anticancer and antimicrobial agent.

The biological activity of 5-{[(1-hydroxy-2-methylpropan-2-yl)amino]methyl}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one is attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound acts as an inhibitor for various enzymes involved in cancer cell proliferation.
• Receptor Modulation : It may also modulate receptor activities that are crucial for cell signaling pathways related to growth and survival.

Q & A

Q. What are the established synthetic routes for this benzimidazole derivative, and what key reaction conditions optimize yield?

Methodological Answer:

• Condensation Reactions : React 2-acetylbenzimidazole derivatives with aldehydes in a 1:1 ethanol/water mixture. Stir for 2 hours, followed by dropwise addition of 10% NaOH and further stirring for 6 hours. Isolate the product via filtration and recrystallize from aqueous ethanol .
• Alkylation Strategies : Use alkylating agents (e.g., methylbenzyl bromide) with benzimidazol-2-one in the presence of tetra-n-butylammonium bromide as a phase-transfer catalyst. Optimize temperature (60–80°C) and reaction time (8–12 hours) to enhance substitution efficiency .
• Purification : Employ column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization from ethanol to achieve >95% purity.

Q. Which spectroscopic techniques are most effective for confirming structural integrity, and what characteristic signals should researchers prioritize?

Methodological Answer:

• NMR Spectroscopy :
  • ¹H NMR : Identify aromatic protons (δ 6.8–7.5 ppm), methyl groups (δ 1.3–2.1 ppm), and hydroxy/amine protons (δ 2.5–5.0 ppm, broad) .
  • ¹³C NMR : Confirm carbonyl (C=O, δ 165–175 ppm) and quaternary carbons in the benzimidazole core .
• IR Spectroscopy : Look for C=O stretches (~1700 cm⁻¹) and N-H bends (~3400 cm⁻¹) .
• X-ray Crystallography : Resolve crystal packing and hydrogen-bonding networks using single-crystal data (e.g., R factor < 0.07) .

Q. How can density functional theory (DFT) predict electronic properties and reactive sites?

Methodological Answer:

• Geometry Optimization : Use B3LYP/6-31G(d) basis sets to minimize energy and calculate HOMO-LUMO gaps. A smaller gap (e.g., <4 eV) suggests higher reactivity .
• Electrostatic Potential Maps : Identify nucleophilic (negative potential) regions (e.g., amino groups) and electrophilic sites (e.g., carbonyl carbons) .
• TD-DFT : Simulate UV-Vis spectra (λmax ~300–350 nm) and compare with experimental data to validate computational models .

Advanced Research Questions

Q. How can contradictions between computational predictions and experimental biological activity data be resolved?

Methodological Answer:

• Re-evaluate Solvent Effects : Simulate solvation models (e.g., PCM) to account for solvent polarity in DFT calculations, which may shift HOMO-LUMO levels .
• Dose-Response Assays : Conduct in vitro bioactivity tests (e.g., MIC for antibacterial activity) across multiple concentrations to identify non-linear trends .
• Molecular Dynamics (MD) : Simulate ligand-receptor binding over 100 ns to assess stability of predicted interactions vs. crystallographic data .

Q. What advanced experimental designs optimize multi-step synthesis pathways?

Methodological Answer:

• Factorial Design : Vary temperature (60–100°C), catalyst loading (5–15 mol%), and solvent polarity (DMF vs. THF) to identify interactions affecting yield .
• Response Surface Methodology (RSM) : Model reaction parameters (e.g., time, pH) to predict optimal conditions for alkylation or cyclization steps .
• In Situ Monitoring : Use FTIR or Raman spectroscopy to track intermediate formation and adjust conditions dynamically .

Q. How can environmental fate and degradation pathways be systematically investigated?

Methodological Answer:

• Accelerated Stability Studies : Expose the compound to UV light (254 nm), varying pH (3–9), and temperatures (25–50°C). Monitor degradation via LC-MS/MS, prioritizing fragments with m/z matching predicted breakdown products .
• Soil/Water Microcosms : Assess aerobic/anaerobic biodegradation using OECD 307/308 guidelines. Quantify parent compound and metabolites over 28 days .
• QSAR Models : Predict ecotoxicity endpoints (e.g., LC50 for Daphnia magna) using logP and molecular weight descriptors .

Q. Data Contradiction Example

Parameter	Computational Prediction	Experimental Observation	Resolution Strategy
Bioactivity (IC₅₀)	12 µM (DFT)	45 µM (in vitro assay)	Re-run DFT with explicit solvent
Degradation Half-life	30 days (QSAR)	14 days (microcosm)	Validate with isotope-labeled studies